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Compound of Interest

Compound Name: 4-Hexyn-3-ol

Cat. No.: B1595117

This guide provides essential safety and logistical information for the handling and disposal of
4-Hexyn-3-ol. It is intended for researchers, scientists, and drug development professionals
who demand technical accuracy and field-proven insights. Our goal is to empower you with the
knowledge to work safely and effectively, building a foundation of trust that extends beyond the
product itself.

Understanding the Hazard Profile of 4-Hexyn-3-ol

4-Hexyn-3-ol is a flammable liquid that is harmful if swallowed and poses a significant hazard
to the aquatic environment.[1][2][3] A thorough understanding of its properties is the first step in
ensuring safe handling.

Property Value Source

Molecular Formula CeH100 --INVALID-LINK--[1]
Molecular Weight 98.14 g/mol --INVALID-LINK--[1]
Appearance Liquid --INVALID-LINK--[2]
Boiling Point 95 °C at 105 mm Hg --INVALID-LINK--[3]
Flash Point 94-95 °C at 105 mm Hg --INVALID-LINK--[3]
Density 0.894 g/cm? ~-INVALID-LINK--[3]
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GHS Hazard Classification:

o Flammable liquids: Category 3[2]

o Acute toxicity, Oral: Category 4[2]

e Hazardous to the aquatic environment, acute hazard: Category 1

The flammability of 4-Hexyn-3-ol necessitates strict control of ignition sources, while its oral
toxicity and environmental hazards demand careful containment and disposal.

Personal Protective Equipment (PPE): Your First
Line of Defense

The selection of appropriate PPE is paramount to prevent exposure. The following
recommendations are based on the known hazards of 4-Hexyn-3-ol and general best practices
for handling flammable organic compounds.

Glove Selection: A Critical Choice

While specific breakthrough time data for 4-Hexyn-3-ol is not readily available, we can make
an informed decision based on its chemical class (an alkynol, which has alcohol-like
properties). For incidental contact, nitrile gloves are a suitable choice. For extended contact or
immersion, heavier-duty gloves are recommended.
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Glove Material Recommended Use Rationale

Good general chemical
Nitrile Incidental contact (splashes) resistance to alcohols and
solvents.[4][5]

Offers excellent resistance to a

wide range of hazardous

Neoprene Extended contact ) ) )
chemicals including alcohols
and acids.[6]
o Provides superior resistance to
High-risk tasks or prolonged ) ) )
Butyl Rubber a wide variety of chemicals,

contact _ _
including many alcohols.

Important Considerations:

Always inspect gloves for tears or punctures before use.

Never reuse disposable gloves.

If a glove is contaminated, remove it immediately and wash your hands thoroughly.

For handling highly toxic materials or in situations with a high risk of exposure, consider
double-gloving.

Core PPE Requirements

» Eye Protection: Chemical splash goggles are mandatory. For tasks with a higher splash risk,
a face shield should be worn in addition to goggles.

o Lab Coat: A flame-resistant lab coat is essential. Ensure it is fully buttoned to provide
maximum coverage.

» Footwear: Closed-toe shoes are required at all times in the laboratory.
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/Personal Protective Equipment for 4-Hexyn-3-ol\

Closed-Toe Shoes

Flame-Resistant Lab Coat
(Fully buttoned)

Handling 4-Hexyn-3-ol

Nitrile or Neoprene Gloves
(Inspect before use)

Chemical Splash Goggles
(Face shield for high splash risk)
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Caption: Essential PPE for handling 4-Hexyn-3-ol.

Operational Plan: From Receipt to Reaction

A systematic approach to handling 4-Hexyn-3-ol minimizes the risk of spills, fires, and
exposure.

Receiving and Storage

¢ Inspect: Upon receipt, inspect the container for any signs of damage or leakage.
e Label: Ensure the container is clearly labeled with the chemical name and hazard warnings.

o Segregate: Store 4-Hexyn-3-ol in a designated flammable liquids cabinet, away from
oxidizing agents and other incompatible materials.[7]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1595117?utm_src=pdf-body-img
https://www.benchchem.com/product/b1595117?utm_src=pdf-body
https://www.benchchem.com/product/b1595117?utm_src=pdf-body
https://www.benchchem.com/product/b1595117?utm_src=pdf-body
https://www.labmanager.com/ten-tips-for-handling-hazardous-chemicals-in-a-lab-29268
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Ventilation: The storage area must be well-ventilated.

Step-by-Step Handling Procedure

This protocol is designed for the safe transfer and use of 4-Hexyn-3-ol in a laboratory setting.

e Preparation:

[¢]

Ensure a chemical fume hood is operational and the sash is at the appropriate height.

[¢]

Gather all necessary equipment (glassware, stir bars, etc.) and ensure it is clean and dry.

[e]

Have spill cleanup materials readily available.

o

Confirm the location of the nearest safety shower and eyewash station.[8][9][10][11][12]

 Aliquoting and Transfer:

[e]

Perform all transfers of 4-Hexyn-3-ol inside a chemical fume hood to control vapors.

[e]

When transferring from a larger container, use a funnel to minimize the risk of spills.

o

For precise measurements, use appropriate volumetric glassware.

[¢]

Ground and bond metal containers when transferring large volumes to prevent static
discharge.

e Use in a Reaction:

[¢]

Set up the reaction apparatus within the fume hood.

[e]

Add 4-Hexyn-3-ol to the reaction vessel slowly and in a controlled manner.

o

If heating is required, use a heating mantle or oil bath. Never use an open flame.

[¢]

Maintain constant vigilance over the reaction, monitoring for any signs of an uncontrolled
exothermic reaction.
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/Safe Handling Workflow for 4-Hexyn—3-ol\

[ 1. Prepare Workspace
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Fume hood, spill kit, PPE

2. Aliquot & Transfer
(Inside fume hood, use funnel)

3. Use in Reaction
(Controlled addition, no open flames)

4. Decontaminate & Clean
(Rinse glassware, wipe surfaces)
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Caption: Step-by-step workflow for handling 4-Hexyn-3-ol.

Emergency and Disposal Plans

Preparedness is key to mitigating the consequences of an incident.

Emergency Procedures
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Incident Immediate Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with water for at least 15
minutes at an eyewash station, holding the

Eye Contact ) . . . .
eyelids open. Seek immediate medical attention.

[BI[9][10][11][12]

) Move to fresh air. If breathing is difficult,
Inhalation o ) ]
administer oxygen. Seek medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

For small spills, absorb with an inert material
(e.g., vermiculite, sand) and place in a sealed

Spill container for disposal. For large spills, evacuate
the area and contact your institution's

emergency response team.

Disposal Plan

4-Hexyn-3-ol and any materials contaminated with it must be disposed of as hazardous waste.
» Waste Collection:
o Collect all 4-Hexyn-3-ol waste in a clearly labeled, sealed container.

o Do not mix with other waste streams unless specifically instructed to do so by your
institution's environmental health and safety (EHS) office. As a hon-halogenated organic
solvent, it should be segregated from halogenated waste.[13]

o Container Labeling:
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o Label the waste container with "Hazardous Waste," the full chemical name ("4-Hexyn-3-
ol"), and the associated hazards (Flammable, Toxic).

o Storage Pending Disposal:

o Store the waste container in a designated satellite accumulation area, away from ignition
sources and in a well-ventilated location.

» Final Disposal:

o Arrange for pickup and disposal by your institution's EHS-approved hazardous waste
contractor.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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